Cas no 2408957-39-9 (Methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate)

• Product Name: Methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate
• CAS No: 2408957-39-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6483088
• PubChem ID: 146082529
• Update Time: 2025-06-08

Methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2408957-39-9
• methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate
• EN300-7544971
• Methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate

• Inchi： 1S/C9H15NO3/c1-13-7(12)9(10)5-6(11)8(9)3-2-4-8/h6,11H,2-5,10H2,1H3
• InChI Key： RRWUIKBXJDJOJQ-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)OC)(C21CCC2)N

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate

Methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate (CAS No. 2408957-39-9): A Comprehensive Overview

Methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate, identified by its CAS number 2408957-39-9, is a compound of significant interest in the field of chemical and biomedical research. This spirocyclic amino acid derivative has garnered attention due to its unique structural features and potential applications in drug development and molecular biology. The compound's intricate spirocyclic framework, consisting of a seven-membered ring linked to a five-membered ring, presents a promising scaffold for designing novel bioactive molecules.

The< strong>1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate moiety is particularly noteworthy for its ability to interact with biological targets in a highly specific manner. The presence of both amino and hydroxyl functional groups enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Furthermore, the spirocyclic structure imparts rigidity to the molecule, which can be advantageous in stabilizing enzyme-substrate interactions or in designing ligands for receptor binding studies.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique pharmacological properties. Studies have demonstrated that these molecules often exhibit enhanced binding affinity and selectivity compared to their acyclic counterparts. For instance, derivatives of spirocyclic amino acids have shown promise in the development of protease inhibitors, which are crucial in treating various diseases, including cancer and inflammation-related disorders.

The< strong>Methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate (CAS No. 2408957-39-9) has been investigated for its potential role in modulating biological pathways associated with neurodegenerative diseases. Preliminary studies suggest that this compound can interact with specific neurotransmitter receptors, potentially leading to the development of novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease. The hydroxyl group in the molecule allows for further derivatization, enabling researchers to fine-tune its pharmacological properties.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of< strong>1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate. Molecular docking simulations have revealed that this compound can effectively bind to various protein targets, including enzymes and receptors involved in metabolic pathways. These simulations have helped researchers identify key interaction sites and optimize the compound's structure for improved efficacy.

The synthesis of< strong>Methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed innovative synthetic routes that enhance yield and purity, making it more accessible for large-scale production. These advancements have opened up new avenues for exploring its applications in pharmaceuticals and biotechnology.

In conclusion, Methyl 1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate (CAS No. 2408957-39-9) represents a fascinating compound with diverse potential applications in biomedical research. Its unique structural features and biological activity make it a valuable tool for drug discovery and molecular studies. As research continues to uncover new insights into its properties and functions, this compound is poised to play a significant role in the development of next-generation therapeutic agents.